Cas no 798548-48-8 (20,25-Epoxy-3,16,24-trihydroxycucurbit-5-ene-2,11,22-trione; (3α,16α,20S,24R)-form, 24-Et ether)

• Product Name: 20,25-Epoxy-3,16,24-trihydroxycucurbit-5-ene-2,11,22-trione; (3α,16α,20S,24R)-form, 24-Et ether
• CAS No: 798548-48-8
• MF: C₃₂H₄₈O₇
• MW: 544.719330787659
• CID: 6758520
• Update Time: 2024-03-03

20,25-Epoxy-3,16,24-trihydroxycucurbit-5-ene-2,11,22-trione; (3α,16α,20S,24R)-form, 24-Et ether Chemical and Physical Properties

Names and Identifiers

• 20,25-Epoxy-3,16,24-trihydroxycucurbit-5-ene-2,11,22-trione; (3α,16α,20S,24R)-form, 24-Et ether

• Inchi： 1S/C32H48O7/c1-10-38-24-14-22(35)32(9,39-28(24,4)5)25-20(34)15-29(6)21-12-11-17-18(13-19(33)26(37)27(17,2)3)31(21,8)23(36)16-30(25,29)7/h11,18,20-21,24-26,34,37H,10,12-16H2,1-9H3
• InChI Key： GPFCTBZKSDGUFM-UHFFFAOYSA-N
• SMILES： CCOC1C(C)(C)OC(C2C3(C(C4C(C(C3)=O)(C)C3CC(C(C(C3=CC4)(C)C)O)=O)(C)CC2O)C)(C)C(=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• XLogP3: 2.022

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 11-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 11-oxosteroids